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Compound of Interest

Compound Name: Manganese(2+);sulfide

Cat. No.: B077739

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Manganese(ll) sulfide (MnS). The following procedures are designed
for researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Hazard Summary

Manganese(ll) sulfide is a flammable solid that is also sensitive to air and moisture. It is known
to cause irritation to the eyes, skin, and respiratory tract.[1][2] Chronic inhalation of manganese
compounds can lead to a severe central nervous system disorder known as "manganism,”
which presents with psychic and neurological symptoms.[3] Therefore, adherence to strict
safety protocols is mandatory.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b077739?utm_src=pdf-interest
https://www.cdhfinechemical.com/images/product/msds/83_1802354647_MANGANESE(II)SULPHIDECASNO18820-29-6MSDS.pdf
https://www.espimetals.com/index.php/msds/667-Manganese%20Sulfide
https://www.scm-inc.com/wp-content/uploads/2022/06/Manganese-sulfide-MnS-Mn3Sn-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value
CAS Number 18820-29-6
Molecular Formula MnS

Molecular Weight 87.00 g/mol [1]

Appearance Red crystals or pink-green/brown powder[3]
Odor Odorless to a rotten egg smell[3]

Solubility Insoluble in water

Stability Stable at room temperature in closed

containers, but is air and moisture sensitive[4]

: onal imits § as Mn)

Agency Limit Type Value

OSHA PEL (Ceiling) 5 mg/m3[5][6]
ACGIH TLV-TWA (Inhalable) 0.1 mg/m3[6]
ACGIH TLV-TWA (Respirable) 0.02 mg/m3[5][6]
NIOSH REL-TWA 1 mg/m3[5][6]
NIOSH REL-STEL 3 mg/m3[5][6]
DLH Immediately Dangerous to Life 500 mg/me[51[6]

or Health

PEL: Permissible Exposure Limit

TLV-TWA: Threshold Limit Value - Time-Weighted Average

REL-TWA: Recommended Exposure Limit - Time-Weighted Average

STEL: Short-Term Exposure Limit
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The type of protective
equipment must be selected based on the concentration and amount of the substance at the
specific workplace.[1]

Protection Type Specification Rationale

Chemical safety goggles or
glasses with side-shields
Eye/Face Protection conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166.[1][4]

Protects against dust particles

and eye irritation.

Appropriate chemical-resistant

gloves (e.g., Nitrile, Neoprene) ]
) ) ) ) ) Prevents skin contact and
Skin Protection and impervious protective o
) ) irritation.[1]
clothing to prevent skin

exposure.[1][5]

A NIOSH/MSHA or European
Standard EN 149 approved

respirator is required if o )
o Protects against inhalation of
) ) exposure limits are exceeded S
Respiratory Protection _ ] irritating dust and prevents
or if dust is generated.[7] Use ) o
] chronic manganese toxicity.
a P95 (US) or P1 (EU) particle

respirator for nuisance

exposures.[1]

Operational Plan: Safe Handling and Storage
Protocol

1. Engineering Controls:

o Always handle Manganese(ll) sulfide in a well-ventilated area, preferably within a chemical
fume hood to minimize dust inhalation.[1][2]

o Provide appropriate exhaust ventilation at places where dust is formed.[1]
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2. Handling Procedures:
» Avoid all personal contact, including inhalation and contact with skin and eyes.[2][8]
» Avoid the formation and accumulation of dust.[1][2]

e Wash hands and any exposed skin thoroughly after handling and before breaks, eating, or
drinking.[1]

e Use non-sparking tools and equipment.[5]
3. Storage Requirements:
» Store in a cool, dry, well-ventilated area.[1][2]

o Keep the container tightly closed to prevent contact with air and moisture, to which the
material is sensitive.[1]

o Store away from incompatible materials such as strong oxidizing agents and acids.[2]

Emergency Response: First Aid and Spill

Management
First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Remove the individual from the exposure area
to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped,
provide artificial respiration. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes. Seek medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do not induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of water or
milk. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill Management Protocol

In the event of a spill, follow this workflow to ensure safety and proper cleanup.
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Phase 1: Assess & Prepare

Spill Detected

Assess Spill
(Size & Location)

Don Required PPE
(Respirator, Goggles, Gloves, Lab Coat)

Phase 2: Cogtain & Clean

Ensure Adequate Ventilation
Evacuate Non-Essential Personnel

i

Clean Up Spill
- Avoid creating dust
- Use a scoop or HEPA-filtered vacuum

Phase 3: Decontaminate & Dispose

Place Spilled Material in a
Labeled, Sealed Container for Disposal

Decontaminate Spill Area
with Soap and Water

Dispose of Waste
(Following Local, State, & Federal Regulations)

Spill Managed

Click to download full resolution via product page

Caption: Workflow for Managing a Manganese(ll) Sulfide Spill.
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Step-by-Step Spill Cleanup:

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure the
area is well-ventilated.[1]

o Wear PPE: Before approaching the spill, don all required personal protective equipment as
outlined above.[1]

e Clean Up: Clean up spills immediately. Carefully sweep up or vacuum the material, avoiding
any actions that could generate dust.[1][2]

» Containerize: Place the collected material into a suitable, clean, dry, and closed container for
disposal.[1] Ensure the container is properly labeled.

» Decontaminate: Wash the spill site after the material has been completely picked up.[9]

» Disposal: Dispose of the waste according to institutional and governmental regulations.

Disposal Plan

All waste containing Manganese(ll) sulfide must be treated as hazardous waste.

o Collection: Dispose of unused product and contaminated materials (e.g., gloves, cleaning
materials) in a designated, sealed, and properly labeled hazardous waste container.[1][9]

o Disposal Method: Do not allow the product to enter drains or waterways.[1][2] The waste
must be disposed of by a licensed disposal company in a manner consistent with all federal,
state, and local regulations.[1][2] One approved method is to dissolve or mix the material
with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner
and scrubber.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077739#personal-protective-equipment-for-handling-
manganese-2-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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